Cas no 1354009-60-1 ((S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide)

(S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide is a chiral amide derivative featuring a pyrazine moiety, offering potential utility in pharmaceutical and biochemical research. Its structure combines an α-amino acid backbone with a methyl-substituted amide and a pyrazin-2-yl ketone group, making it a versatile intermediate for drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The stereospecific (S)-configuration ensures precise interactions in chiral environments, enhancing selectivity in biological applications. The compound’s pyrazine ring may contribute to improved solubility and binding affinity in target systems. Suitable for controlled synthetic modifications, it serves as a valuable scaffold for medicinal chemistry and mechanistic studies.
(S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide structure
1354009-60-1 structure
Product Name:(S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide
CAS No:1354009-60-1
MF:C10H14N4O2
MW:222.243761539459
CID:2165794
Update Time:2025-06-15

(S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-methyl-n-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide
    • (S)-2-Amino-N-methyl-N-(2-oxo-2-(pyrazin-2-yl)ethyl)propanamide
    • AM96261
    • (S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-ylethyl)propanamide
    • (S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide
    • Inchi: 1S/C10H14N4O2/c1-7(11)10(16)14(2)6-9(15)8-5-12-3-4-13-8/h3-5,7H,6,11H2,1-2H3/t7-/m0/s1
    • InChI Key: CNJVQECYCAYTFN-ZETCQYMHSA-N
    • SMILES: O=C([C@H](C)N)N(C)CC(C1C=NC=CN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Topological Polar Surface Area: 89.2

(S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
087077-500mg
S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide
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Chemenu
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Additional information on (S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide

Research Brief on (S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide (CAS: 1354009-60-1)

The compound (S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide (CAS: 1354009-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazine and amide functional groups, is being investigated for its potential applications in drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

One of the primary research focuses surrounding this compound is its structural and functional properties. The (S)-enantiomer configuration is crucial for its biological activity, as it influences the binding affinity and selectivity towards target proteins. Computational modeling and X-ray crystallography studies have provided insights into the three-dimensional conformation of the molecule, revealing potential binding sites that could be exploited for drug design. These findings are supported by in vitro assays demonstrating its efficacy in inhibiting specific enzymes involved in disease pathways.

In addition to its structural attributes, recent pharmacological evaluations have explored the pharmacokinetic and toxicological profiles of (S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide. Preliminary data suggest favorable absorption and distribution properties, although further optimization may be required to enhance metabolic stability and reduce off-target effects. These studies are critical for advancing the compound into preclinical development, where its therapeutic potential can be further validated.

The synthesis of (S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide has also been a topic of recent research. Novel synthetic routes have been developed to improve yield and purity, leveraging advanced catalytic methods and green chemistry principles. These advancements not only facilitate large-scale production but also ensure the reproducibility and scalability required for industrial applications. Researchers have emphasized the importance of stereoselective synthesis to maintain the integrity of the (S)-enantiomer, which is pivotal for its biological activity.

Looking ahead, the potential applications of this compound extend beyond its current scope. Ongoing studies are investigating its utility in combination therapies, where it may synergize with other drugs to enhance efficacy or overcome resistance mechanisms. Furthermore, its role in targeted drug delivery systems is being explored, with modifications to its chemical structure aimed at improving tissue specificity and reducing systemic toxicity. These innovative approaches underscore the versatility of (S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide in addressing unmet medical needs.

In conclusion, (S)-2-Amino-N-methyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide (CAS: 1354009-60-1) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features, combined with emerging pharmacological data, position it as a valuable tool for drug discovery and development. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.

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